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Compound of Interest

Compound Name: Acetyltrialanine

Cat. No.: B1664996

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and
maintaining regulatory compliance. This document provides a comprehensive guide to the safe
disposal of Acetyltrialanine (N-Acetyl-L-alanyl-L-alanyl-L-alanine), a tripeptide derivative of
alanine.

Chemical and Safety Data

The following table summarizes the key quantitative data for Acetyltrialanine, compiled from
available safety data sheets and chemical property databases.
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Property Value Source
Molecular Formula C11H19N30s5 [1]
Molecular Weight 273.29 g/mol [1]
Appearance White powder [2]
Solubility Soluble in DMSO [1]
Storage Temperature Refrigerated (below 4°C/39°F) [2]

May cause eye, skin,

respiratory, and digestive tract
Hazards irritation. The toxicological

properties have not been fully

investigated.

Disposal Plan and Operational Procedures

The disposal of Acetyltrialanine should be conducted with care, adhering to institutional and
local government regulations. The following step-by-step guide outlines the recommended
disposal procedure.

Step 1: Personal Protective Equipment (PPE)

Before handling Acetyltrialanine, ensure you are wearing appropriate personal protective
equipment. This includes:

o Eye Protection: Chemical safety goggles or glasses.

» Hand Protection: Chemical-resistant gloves.

» Body Protection: A laboratory coat.

Step 2: Spill Management

In the event of a spill, take the following immediate actions:

e Ventilation: Ensure the area is well-ventilated to minimize inhalation of any dust patrticles.
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o Containment: Sweep up or absorb the spilled material.

o Collection: Place the contained material into a suitable, clean, dry, and closed container
labeled for chemical waste disposal.

o Decontamination: Clean the spill area thoroughly.

Step 3: Waste Container Labeling

Properly label the waste container with the following information:
e The full chemical name: "Waste Acetyltrialanine”

e The primary hazard(s) (e.g., "lrritant")

e The date of accumulation.

Step 4: Storage of Waste

Store the sealed waste container in a designated, well-ventilated, and secure chemical waste
storage area, away from incompatible materials.

Step 5: Final Disposal

Arrange for the collection and disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor. Do not dispose of Acetyltrialanine down the drain or in the regular trash.

Experimental Protocols

Detailed experimental protocols for specific applications of Acetyltrialanine are not publicly
available in the searched resources. Researchers should refer to their specific study plans and
internal standard operating procedures (SOPs) for methodologies involving this compound.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
Acetyltrialanine.
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Start: Acetyltrialanine Waste Generated
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Step 2a:
Contain and collect spill

N\

Step 2b / Step 3:
Securely package in a labeled,
closed container

Step 4:
Store in designated
chemical waste area

:

Step 5:
Arrange for disposal via
Environmental Health & Safety (EHS)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Acetyltrialanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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